1-Phenylhexa-2,4-diyn-1-ol

• CAS RN: 1574-95-4
• Molecular Formula: C12H10O
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 1-phenylhexa-2,4-diyn-1-ol
• InChI: InChI=1S/C12H10O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9,12-13H,1H3
• InChI Key: LRUCYFPADQKETK-UHFFFAOYSA-N
• SMILES: CC#CC#CC(C1=CC=CC=C1)O
• synonyms: 1-phenyl-2,4-hexadiyn-1-ol; capillinol

Description

1-Phenylhexa-2,4-diyn-1-ol is a natural product found in Artemisia capillaris and Artemisia scoparia with data available.

Scientific Research Applications

• Synthesis and Spectroscopic Analysis : The compound 4-(4-n-hexyloxyphenyl)-2-methyl-3-butyn-2-ol, related to 1-Phenylhexa-2,4-diyn-1-ol, was synthesized and analyzed for its spectroscopic properties. It is used as an intermediate compound in research laboratory reagents (Praveenkumar et al., 2021).

• Enzymatic Kinetic Resolution : A study on the kinetic resolution of 1-phenyl-2-propyn-1-ol, a chiral synthon related to the compound , involved trans-esterification with acyl acetate. This process utilized microwave irradiation and enzyme catalysis, indicating the compound's relevance in green chemistry (Devendran & Yadav, 2014).

• Corrosion Inhibition : Research has shown that 1-Phenyl-2-propyn-1-ol is an effective corrosion inhibitor for oilfield steel in hydrochloric acid. This highlights its potential application in the oil and gas industry for protecting infrastructure (Growcock et al., 1988).

• Synthesis of (+)-Goniothalamin : The compound has been used in the synthesis of (+)-goniothalamin, a process involving lipase catalyzed resolution and alkene metathesis. This showcases its utility in complex organic syntheses (Sundby et al., 2004).

• Cancer Chemopreventive Activities : A study on the cancer chemopreventive activities of phenyl polyyne diols based on 1-phenylhexa-2,4-diyne-1,6-diol found that these compounds exhibited good activity and relatively low cytotoxicity. This indicates their potential as chemopreventive agents (Lee & Shin, 2016).

• Inclusion Compounds Formation : 1,1,6,6-Tetraphenylhexa-2,4-diyne-1,6-diol forms inclusion compounds with various solvents like benzene, toluene, and mesitylene, indicating its application in host-guest chemistry (Caira et al., 2006).

• Mosquito Attractant Study : The compound has been evaluated as an attractant for mosquito species such as Aedes albopictus and Culex quinquefasciatus, contributing to research in vector control (Cilek et al., 2012).